Cas no 1426290-57-4 ([3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride)

• Product Name: [3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride
• CAS No: 1426290-57-4
• MF: C₈H₁₂ClN₃O₃
• MW: 233.652180671692
• CID: 5576695
• Update Time: 2025-05-25

[3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride

• Inchi： 1S/C8H11N3O3.ClH/c1-5-9-8(14-10-5)6-2-11(3-6)4-7(12)13;/h6H,2-4H2,1H3,(H,12,13);1H
• InChI Key： VVPNRXXRUZXIDR-UHFFFAOYSA-N
• SMILES： C(N1CC(C2ON=C(C)N=2)C1)C(=O)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride

Comprehensive Overview of [3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride (CAS No. 1426290-57-4)

The compound [3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride (CAS No. 1426290-57-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the 1,2,4-oxadiazole ring and azetidine moiety, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive scaffold or intermediate in the synthesis of novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like [3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride has surged due to their versatility in medicinal chemistry. The 1,2,4-oxadiazole group, in particular, is known for its stability and ability to mimic peptide bonds, making it valuable in the design of enzyme inhibitors and receptor modulators. This compound’s hydrochloride salt form further enhances its solubility, a critical factor in drug formulation and bioavailability studies.

One of the most frequently searched topics related to this compound is its role in central nervous system (CNS) drug development. The azetidine ring, a four-membered nitrogen-containing heterocycle, is often explored for its conformational rigidity and potential to cross the blood-brain barrier (BBB). This has led to speculation about its utility in targeting neurodegenerative diseases or psychiatric disorders, aligning with current trends in precision medicine and personalized therapeutics.

Another area of interest is the compound’s potential as a building block in combinatorial chemistry. Its multifunctional groups allow for diverse chemical modifications, enabling researchers to create libraries of derivatives for high-throughput screening. This approach is particularly relevant in the era of AI-driven drug discovery, where computational models predict the bioactivity of novel compounds before synthesis. Searches for “1,2,4-oxadiazole derivatives in drug discovery” or “azetidine-based pharmacophores” often highlight the importance of such scaffolds.

The synthesis and characterization of [3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride also align with the growing focus on green chemistry and sustainable practices. Researchers are increasingly optimizing synthetic routes to minimize waste and reduce the use of hazardous reagents. This compound’s crystalline form and high purity make it suitable for X-ray diffraction studies, a common technique in structural biology and crystallography.

In summary, [3-(3-methyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetic acid hydrochloride (CAS No. 1426290-57-4) represents a cutting-edge tool in modern drug development. Its structural complexity and functional diversity position it at the forefront of innovations in medicinal chemistry, CNS therapeutics, and computational drug design. As research continues to uncover its full potential, this compound is likely to remain a topic of significant scientific and industrial interest.